LANTADENE
Overview
Description
Lantadenes are naturally occurring pentacyclic triterpenoids found in the Lantana camara plant . They are known to be poisonous to livestock that graze on the leaves of the plant, causing photosensitivity and hepatotoxicity as major symptoms . Lantadenes A and B are the most abundant and bioactive triterpenoids found in the Lantana camara leaves .
Synthesis Analysis
Lantadenes A and B were prepared semi-synthetically in a single step by reducing Lantadenes A and B under microwave irradiation with a yield of 98–99% . The compounds demonstrated selective cytotoxicity against HL-60, MCF-7, HSC-2, and HCT-116 cancer cell lines .Molecular Structure Analysis
The chemical structure of Lantadene A was confirmed as 22β-angeloyloxy-3-oxoolean-12-en-28-oic acid by spectroscopic analysis . The interaction of this compound A with DNA was evaluated by agarose gel electrophoresis .Chemical Reactions Analysis
This compound A showed considerable in vitro antioxidant, free radical scavenging capacity activities in a dose-dependent manner when compared with the standard antioxidant in nitric oxide scavenging, superoxide anion radical scavenging, and ferrous ion chelating assay .Physical And Chemical Properties Analysis
Lantadenes A and B have the chemical formula C35H52O5 . Their molar mass is 552.80 g/mol . The melting point of this compound A is 297 °C and this compound B is 302 ˚C .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
11111-47-0 |
|---|---|
Molecular Formula |
C12H18O8 |
Molecular Weight |
0 |
synonyms |
LANTADENE |
Origin of Product |
United States |
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